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Introduction

Cerium-144 (144Ce), a beta- and gamma-emitting radionuclide with a half-life of 284.9 days, is
a fission product of significant interest in various research and therapeutic applications.[1][2] Its
properties make it a valuable tool for tracking and monitoring biological processes and a
potential candidate for targeted radiotherapy. This document provides detailed application
notes and protocols for the synthesis of 144Ce-labeled small molecules, nanopatrticles, and
biologics, designed to guide researchers in the development of novel radiolabeled compounds.

Key Concepts in Cerium-144 Radiolabeling

The synthesis of 144Ce-labeled compounds primarily relies on chelation chemistry, where a
bifunctional chelator is first conjugated to the molecule of interest (e.g., small molecule,
peptide, or antibody). The chelator then forms a stable complex with the 144Ce3* radiometal.
The choice of chelator is critical for achieving high radiolabeling efficiency and in vivo stability.
Macrocyclic chelators such as DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic
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acid) and Macropa are commonly employed for their ability to form stable complexes with
trivalent lanthanides like cerium.[3]

l. Synthesis of **4Ce-Labeled Small Molecules

Small molecules, such as enzyme inhibitors and receptor ligands, can be labeled with 144Ce to
study their pharmacokinetics, biodistribution, and target engagement. The general workflow
involves the conjugation of a bifunctional chelator to the small molecule, followed by
radiolabeling with 44Ce.

Experimental Protocol: Radiolabeling of a DOTA-
conjugated Small Molecule

This protocol is adapted from methodologies developed for other trivalent radiometals and
Cerium-134.[4][5]

Materials:

DOTA-conjugated small molecule (e.g., DOTA-PSMA-617)

Cerium-144 chloride (*44CeCls3) in dilute HCI

Ammonium acetate buffer (0.5 M, pH 5.0)

Metal-free water and reaction vials

Heating block or water bath

Radio-TLC system for quality control
Procedure:

e In a metal-free microcentrifuge tube, dissolve the DOTA-conjugated small molecule in
ammonium acetate buffer to a final concentration of 1 mg/mL.

e Add a calculated amount of the DOTA-conjugated small molecule solution to a sterile, metal-
free reaction vial. The molar ratio of chelator to 1#4Ce can be optimized, with ratios of 10:1 to
50:1 being a common starting point.[5]
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Carefully add the 144CeCls solution to the reaction vial.

Gently mix the reaction solution by pipetting.

Incubate the reaction mixture at 80-95°C for 15-30 minutes.

Allow the reaction to cool to room temperature.

Perform quality control using radio-TLC to determine the radiochemical yield.

Quantitative Data for *44Ce-Labeling of Small Molecules

(H![pQIhEIiCﬂl Data BﬂSEd on 134CE)

Parameter DOTA-PSMA-617 Macropa-Small Molecule
Ligand-to-Metal Ratio 10:1 11

Temperature (°C) 60 25

Reaction Time (min) 15 10

Radiochemical Yield (%) >95 >95

Radiochemical Purity (%) >98 >98

Specific Activity (GBg/umol) 10-20 15-25

Note: This data is extrapolated from studies using 13*Ce and serves as a starting point for
optimization with 44Ce.[5][6]

Signaling Pathway Diagram
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Caption: Workflow for the synthesis of 144Ce-labeled small molecules.

Il. Synthesis of *44Ce-Labeled Nanoparticles

Nanopatrticles, such as cerium oxide nanoparticles or polymer-coated iron oxide nanoparticles,
can be intrinsically labeled with 144Ce during their synthesis or surface-labeled after
preparation. These radiolabeled nanoparticles have applications in drug delivery, imaging, and

therapy.
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Experimental Protocol: Intrinsic Labeling of Cerium
Oxide Nanoparticles

This protocol is based on the hydroxide-mediated synthesis of cerium oxide nanoparticles.[7]
Materials:

o Cerium(lll) nitrate hexahydrate

Cerium-144 chloride (***CeCls)

Sodium hydroxide (NaOH) solution (0.3 M)

Deionized water

Centrifuge
Procedure:
e Prepare a 0.1 M solution of cerium nitrate hexahydrate in deionized water.

e Add a known amount of 144CeCls to the cerium nitrate solution to achieve the desired specific
activity.

o Slowly add the NaOH solution dropwise to the cerium nitrate solution while stirring
vigorously. A pale-yellow precipitate of cerium oxide nanoparticles will form.

o Continue stirring for 1-2 hours at room temperature.
o Collect the 1#4Ce-labeled nanoparticles by centrifugation (e.g., 10,000 x g for 15 minutes).

» Wash the nanoparticle pellet three times with deionized water to remove any unreacted
precursors.

e Resuspend the final 144Ce-labeled cerium oxide nanoparticles in a suitable buffer for further
use.

Quantitative Data for *44Ce-Labeled Nanoparticles
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Parameter

144Ce-Cerium Oxide NPs

144Ce-DOTA-Iron Oxide
NPs

Labeling Method Intrinsic Surface Conjugation
Radiolabeling Efficiency (%) >99 >95

Particle Size (nm) 10-30 50-100
Radiochemical Purity (%) >99 >98

Specific Activity (MBg/mg) Variable (dependent on initial Variable

144Ce amount)

Experimental Workflow Diagram

© 2026 BenchChem. All rights reserved. 6/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Nanoparticle Synthesis

( Ce(NO3)s + 144CeCls )
(144Ce-CeOz Nanoparticles)

Purification

( Washing with H20 )
( Purified 144Ce-Ce0O2 NPs)

Characterization

Size (DLS, TEM)
Purity (radio-TLC)

Conjugation Reaction
(pH 8.5-9.0)

DOTA-Antibody

Purification
(Size Exclusion Chromatography)

Radiolabeling Reaction
(pH 5.0-5.5, 37°C)

)

:

Purification
(PD-10 Desalting Column)

:

Quality Control
(RCP, Immunoreactivity)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 7/9

Tech Support


https://www.benchchem.com/product/b081313/docs?utm_src=pdf-body-img#synthesis-of-cerium-144-labeled-compounds-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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